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Compound of Interest

Compound Name: KR-31080

Cat. No.: B1240759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reported mechanism of action for the

peroxisome proliferator-activated receptor-gamma (PPARγ) agonist, KR-62980 (erroneously

referred to as KR-31080 in the initial query), with the established PPARγ agonist, rosiglitazone.

The information is based on published experimental data, with a focus on independent

verification of its neuroprotective effects.

Executive Summary
KR-62980 is a novel, selective PPARγ agonist.[1] Initial studies have demonstrated its potential

as a neuroprotective agent, showing efficacy in models of chemical ischemia-reperfusion.[2] Its

mechanism is reported to be PPARγ-dependent, involving the suppression of oxidative stress

and apoptosis. This guide compares the available data for KR-62980 with the well-

characterized PPARγ agonist, rosiglitazone, and provides detailed protocols for key validation

assays.

Comparative Data
PPARγ Agonist Activity and Neuroprotective Effects
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Parameter KR-62980 Rosiglitazone Reference

PPARγ Agonist

Activity (EC50)
15 nM

Not explicitly stated in

the comparative study,

but is a well-known

potent agonist.

[1]

Neuroprotection

against Chemical

Ischemia-Reperfusion

Inhibited neuronal cell

death

Inhibited neuronal cell

death
[2]

Suppression of Nitric

Oxide (NO) and

Reactive Oxygen

Species (ROS)

Formation

Suppressed NO and

ROS formation

Suppressed NO and

ROS formation
[2]

Effect on PTEN

Expression
Suppressed Suppressed [2]

Effect on Akt and ERK

Phosphorylation
Increased Increased [2]

Adipogenic Effects Weakly adipogenic
Potent adipogenic

effects
[1]

Signaling Pathways and Experimental Workflows
KR-62980 Neuroprotective Signaling Pathway
The proposed neuroprotective mechanism of KR-62980 involves the activation of PPARγ,

which in turn suppresses the expression of PTEN. This leads to the activation of the PI3K/Akt

and ERK signaling pathways, ultimately inhibiting apoptosis and reducing oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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